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Compound of Interest

Compound Name: Methyl 4-bromo-3-formylbenzoate

Cat. No.: B1322973 Get Quote

Technical Guide: Methyl 4-bromo-3-
formylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Methyl 4-bromo-3-formylbenzoate, a key intermediate in organic synthesis. This

document includes its molecular structure, physicochemical properties, a proposed

experimental protocol for its synthesis, and a visualization of its molecular structure.

Core Compound Properties
Methyl 4-bromo-3-formylbenzoate is a substituted aromatic compound containing a methyl

ester, a bromo group, and a formyl (aldehyde) group attached to a benzene ring. These

functional groups make it a versatile building block for the synthesis of more complex

molecules in pharmaceutical and materials science research.

Physicochemical and Computed Data
The following table summarizes the key quantitative data for Methyl 4-bromo-3-
formylbenzoate.
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Property Value Reference

Molecular Formula C₉H₇BrO₃ [1][2]

Molecular Weight 243.05 g/mol [1][2]

IUPAC Name
methyl 4-bromo-3-

formylbenzoate
[1][3]

CAS Number 858124-35-3 [1][2]

Canonical SMILES
COC(=O)C1=CC(=C(C=C1)Br)

C=O
[1][4]

Physical Form Solid [3]

Purity ≥95% - 98% [2][5]

Storage Conditions Inert atmosphere, 2-8°C [3][4][6]

XLogP3-AA 1.9 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Topological Polar Surface Area

(TPSA)
43.4 Å² [1]

Molecular Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of Methyl 4-bromo-3-
formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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